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Compound of Interest

Compound Name: 1-Chloro-2-methylpentane

Cat. No.: B081641 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

precautions for 1-chloro-2-methylpentane. The information is intended to support laboratory

safety protocols and ensure the responsible use of this chemical in research and development

settings.

Chemical Identification and Physical Properties
1-Chloro-2-methylpentane is a halogenated hydrocarbon. Key identification and physical

property data are summarized below.

Property Value

Chemical Name 1-Chloro-2-methylpentane

CAS Number 14753-05-0

Molecular Formula C₆H₁₃Cl

Molecular Weight 120.62 g/mol

Appearance Colorless to almost colorless clear liquid

Boiling Point 125 °C (estimated)

Solubility in Water 108.9 mg/L at 25 °C (estimated)
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Hazard Identification and Classification
1-Chloro-2-methylpentane is classified as a hazardous substance under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).

GHS Classification
Hazard Class Category

Flammable Liquids 3

Skin Corrosion/Irritation 2

Serious Eye Damage/Irritation 2A

GHS Label Elements
Signal Word: Warning

Hazard Pictograms:

Flame (GHS02)

Exclamation Mark (GHS07)

Hazard Statements:

H226: Flammable liquid and vapor.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

Precautionary Statements:

Prevention: P210, P233, P240, P241, P242, P243, P264, P280

Response: P302+P352, P303+P361+P353, P305+P351+P338, P321, P332+P313,

P337+P313, P362+P364, P370+P378
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Storage: P403+P235

Disposal: P501

A detailed logical relationship for the GHS classification and response is provided in the

diagram below.

GHS Hazard Classification

Prevention (Personal Protective Equipment)

Response Procedures

H226: Flammable liquid and vapor In case of fire:
P370+P378

 can result in

H315: Causes skin irritation IF ON SKIN (or hair):
P303+P361+P353

 leads to

H319: Causes serious eye irritation IF IN EYES:
P305+P351+P338

 leads to

P280: Wear protective gloves/
eye protection/face protection

 mitigates

 mitigates

Click to download full resolution via product page

GHS Hazard and Response Flowchart

Toxicological Information
Specific quantitative toxicological data such as LD50 (Lethal Dose, 50%) and LC50 (Lethal

Concentration, 50%) for 1-chloro-2-methylpentane are not readily available in published

literature. However, the GHS classification indicates that the substance is an irritant to the skin

and eyes. Alkyl halides as a class can have varying degrees of toxicity, and some have been

shown to be genotoxic. Therefore, exposure should be minimized.
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Occupational Exposure Limits
Currently, there are no established specific Permissible Exposure Limits (PELs) from the

Occupational Safety and Health Administration (OSHA) or Threshold Limit Values (TLVs) from

the American Conference of Governmental Industrial Hygienists (ACGIH) for 1-chloro-2-
methylpentane. In the absence of specific limits, it is prudent to handle this chemical with

engineering controls and personal protective equipment to minimize any potential exposure.

Experimental Protocols for Safe Handling and
Storage
The following protocols are based on best practices for handling flammable and halogenated

organic compounds.

Engineering Controls
Ventilation: All handling of 1-chloro-2-methylpentane should be conducted in a well-

ventilated area. A certified chemical fume hood is required for procedures that may generate

vapors or aerosols.

Ignition Sources: All sources of ignition, including open flames, sparks, and hot surfaces,

must be strictly excluded from the handling area. Use of explosion-proof electrical equipment

is mandatory.

Static Discharge: To prevent the buildup of static electricity, which can ignite flammable

vapors, ensure that all containers and equipment are properly grounded and bonded during

transfer operations.

Personal Protective Equipment (PPE)
A risk assessment should be conducted for each specific procedure to determine the

appropriate level of PPE. The following diagram outlines the recommended PPE.
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Personal Protective Equipment (PPE) Workflow

Handling 1-Chloro-2-methylpentane

Eye Protection:
Chemical safety goggles or face shield

Hand Protection:
Nitrile or other chemically resistant gloves

Body Protection:
Flame-retardant lab coat

Foot Protection:
Closed-toe shoes

Respiratory Protection:
Required if ventilation is inadequate
(Use NIOSH-approved respirator)

Proceed with Experiment

Click to download full resolution via product page

Recommended Personal Protective Equipment

Storage Protocol
Containers: Store in tightly closed, properly labeled containers.
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Location: Store in a cool, dry, well-ventilated area designated for flammable liquids.

Flammable storage cabinets are recommended.

Incompatibilities: Segregate from incompatible materials such as strong oxidizing agents,

acids, and bases.

Temperature: Store at room temperature, but a cool and dark place below 15°C is

recommended for long-term storage.[2]

Emergency Procedures
Spill Response

Small Spills:

Alert personnel in the immediate area.

Remove all ignition sources.

Wear appropriate PPE.

Contain the spill with an inert absorbent material (e.g., vermiculite, sand).

Collect the absorbed material into a sealed container for hazardous waste disposal.

Clean the spill area with soap and water.

Large Spills:

Evacuate the area immediately.

Activate the fire alarm if there is a risk of fire.

Contact the institution's emergency response team.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.
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Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Get medical attention if irritation develops.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.

Ingestion: Do NOT induce vomiting. If victim is conscious and alert, give 2-4 cupfuls of milk

or water. Never give anything by mouth to an unconscious person. Get medical attention

immediately.

Disposal Protocol
As a halogenated hydrocarbon, 1-chloro-2-methylpentane must be disposed of as hazardous

waste.

Collection: Collect waste 1-chloro-2-methylpentane and any contaminated materials in a

designated, properly labeled, and sealed container.

Segregation: Do not mix with non-halogenated solvent waste.

Disposal: Arrange for pickup and disposal by a licensed hazardous waste disposal company,

following all local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-Chloro-2-methylpentane, 5G | Labscoop [labscoop.com]

2. Genotoxicity profiles of common alkyl halides and esters with alkylating activity - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [In-Depth Technical Guide: 1-Chloro-2-methylpentane
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b081641?utm_src=pdf-body
https://www.benchchem.com/product/b081641?utm_src=pdf-body
https://www.benchchem.com/product/b081641?utm_src=pdf-custom-synthesis
https://labscoop.com/us/en/product/tci/tci/c1476-5g-1-chloro-2-methylpentane
https://pubmed.ncbi.nlm.nih.gov/17644026/
https://pubmed.ncbi.nlm.nih.gov/17644026/
https://www.benchchem.com/product/b081641#1-chloro-2-methylpentane-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b081641#1-chloro-2-methylpentane-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081641?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b081641#1-chloro-2-methylpentane-safety-data-
sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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